Cas no 1803971-78-9 (5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine)

5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining amino, chloro, cyano, and trifluoromethoxy functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the amino and cyano groups offer reactivity for further functionalization. Its chloro substituent provides a handle for selective cross-coupling reactions. This compound is particularly useful in the development of bioactive molecules, where its multifunctional scaffold can contribute to improved potency and selectivity. Its stability under various reaction conditions further underscores its utility in synthetic chemistry.
5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine structure
1803971-78-9 structure
Product Name:5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine
CAS No:1803971-78-9
MF:C7H3ClF3N3O
MW:237.566430330276
CID:4911329
Update Time:2025-08-02

5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7H3ClF3N3O/c8-5-4(1-12)14-2-3(13)6(5)15-7(9,10)11/h2H,13H2
    • InChI Key: SPJNMKNLLZHAGC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)N=CC(=C1OC(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 276
  • XLogP3: 2
  • Topological Polar Surface Area: 71.9

5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026003378-500mg
5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine
1803971-78-9 97%
500mg
$931.00 2022-04-02
Alichem
A026003378-1g
5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine
1803971-78-9 97%
1g
$1,596.00 2022-04-02

5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine Related Literature

Additional information on 5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine

Comprehensive Introduction to 5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1803971-78-9)

5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1803971-78-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining electron-withdrawing and electron-donating moieties, makes it a versatile intermediate in organic synthesis.

In recent years, the demand for fluorinated pyridines like 5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new-generation pesticides and pharmaceuticals. The compound's CAS No. 1803971-78-9 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key trends driving interest in this compound is the shift toward sustainable agriculture and green chemistry. As farmers and agronomists seek eco-friendly alternatives to traditional pesticides, 5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine has emerged as a candidate for formulating low-toxicity and high-efficiency crop protection agents. Its trifluoromethoxy group contributes to improved pest resistance management, addressing global concerns about food security and environmental impact.

From a pharmaceutical perspective, this compound is being explored for its potential in central nervous system (CNS) drug development. The cyano and amino functionalities make it a valuable scaffold for designing small-molecule inhibitors targeting neurological disorders. Recent studies highlight its utility in kinase inhibition and receptor modulation, aligning with the industry's focus on precision medicine.

The synthesis of 5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine involves advanced multi-step organic reactions, including halogenation, cyanation, and amination. Its purity and stability are critical for downstream applications, prompting rigorous quality control protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure compliance with industrial standards.

In the context of intellectual property, several patents reference CAS No. 1803971-78-9, underscoring its commercial value. Companies specializing in fine chemicals and custom synthesis are actively investing in scalable production methods to meet rising demand. This aligns with broader market trends favoring innovative intermediates for life sciences.

Environmental and regulatory considerations also play a role in the compound's adoption. Its low bioaccumulation potential and favorable degradation profile make it a candidate for REACH-compliant applications. As regulatory bodies tighten guidelines on chemical safety, 5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine is positioned as a future-proof solution for sustainable innovation.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its pyridine core and substituent effects influence binding affinity and selectivity, making it a subject of computational chemistry studies. Tools like molecular docking and QSAR modeling are increasingly used to predict its behavior in biological systems.

In summary, 5-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1803971-78-9) represents a convergence of scientific advancement and industrial need. Its applications span agrochemicals, pharmaceuticals, and material science, driven by its unique chemical properties. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.

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